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Compound of Interest

Compound Name:
5-Bromo-3-(chlorosulfonyl)-2-

fluorobenzoic acid

CAS No.: 926251-51-6

Cat. No.: B3306270

Get Quote

Executive Summary & Scientific Context
Fluorobenzoic acid derivatives are critical bioisosteres in drug development, often used to

modulate metabolic stability and lipophilicity (LogP). Accurate melting point (MP) determination

is not merely a purity check; it is a window into the solid-state thermodynamics of these

molecules.

For the medicinal chemist, the melting point reveals the strength of the crystal lattice, which

directly correlates with aqueous solubility and dissolution rates. This guide compares the

thermodynamic profiles of mono- and di-substituted fluorobenzoic acids and provides a

validated protocol for their characterization using Capillary and Differential Scanning

Calorimetry (DSC) methods.
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The following values represent the "Gold Standard" ranges derived from high-purity reference

standards (≥98% HPLC). Note the significant deviation of the para-isomer, a direct

consequence of molecular symmetry.

Compound
Name

Structure CAS Number
Melting Point
(°C)

Lattice Driver

2-Fluorobenzoic

acid
Ortho 445-29-4 122 – 125

Intramolecular H-

bond / Steric

Twist

3-Fluorobenzoic

acid
Meta 455-38-9 122 – 124

Asymmetric

Packing

4-Fluorobenzoic

acid
Para 456-22-4 182 – 185

High Symmetry /

Intermolecular

Stacking

2,4-

Difluorobenzoic

acid

Di-sub 1583-58-0 185 – 188
Reinforced

Packing

2,6-

Difluorobenzoic

acid

Di-sub 385-00-2 157 – 161
Steric Hindrance

(Carboxyl Twist)

Structural Analysis & Causality
The Para-Effect (4-FBA): The 4-fluorobenzoic acid exhibits a melting point ~60°C higher than

its isomers. This is due to the high symmetry of the molecule, allowing for efficient

"herringbone" or planar stacking in the crystal lattice, maximizing intermolecular

interactions and hydrogen bonding dimers.

The Ortho-Effect (2-FBA): Despite the potential for intramolecular hydrogen bonding (F···H-

O), the steric bulk of the fluorine atom at the ortho position forces the carboxylic acid group

to twist out of the plane of the benzene ring. This disruption prevents tight crystal packing,

lowering the lattice energy and melting point.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3306270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The 2,6-Difluoro Anomaly: While one might expect di-substitution to increase MP, the 2,6-

isomer melts lower than the 2,4-isomer. The two flanking fluorine atoms create significant

steric strain, forcing a severe non-planar conformation that destabilizes the crystal lattice

compared to the flatter 2,4-isomer.

Methodology Comparison: Capillary vs. DSC
Choosing the right method depends on the stage of development and the required data fidelity.

Method Selection Workflow
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Capillary Method
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Click to download full resolution via product page

Caption: Decision tree for selecting between Capillary (visual/routine) and DSC

(quantitative/thermodynamic) methods.
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Protocol A: Capillary Melting Point (Routine)
Scope: Quick identification and purity estimation. Equipment: Digital Melting Point Apparatus

(e.g., Stuart SMP30 or Mettler Toledo MP50).

Sample Prep: Dry the sample in a desiccator for >4 hours. Grind to a fine, uniform powder

using an agate mortar to ensure uniform heat transfer.

Loading: Fill a capillary tube to a height of 2–3 mm. Compact the sample by tapping the tube

vertically on a hard surface (packing density affects heat transfer).

Ramp 1 (Fast): Heat at 10°C/min to find the approximate melting point.

Ramp 2 (Precise): Cool the apparatus to 20°C below the approximate MP.

Measurement: Ramp at 1.0°C/min.

Record T1 (Onset): First visible liquid droplet.

Record T2 (Clear Point): Complete disappearance of solid.

Validity: The range (T2 - T1) should be <2°C for pure compounds (>98%).

Protocol B: Differential Scanning Calorimetry (DSC)
Scope: Precise thermodynamic onset, purity calculation, and polymorph screening. Equipment:

TA Instruments DSC2500 or PerkinElmer DSC 8000.

Calibration: Verify Indium (T_onset = 156.6°C) and Zinc standards weekly.

Sample Prep: Weigh 2–5 mg of sample into a Tzero aluminum pan. Hermetically seal with a

lid (pinhole if volatile, but fluorobenzoic acids are generally stable).

Purge Gas: Nitrogen at 50 mL/min.

Thermal Cycle:

Equilibrate at 25°C.
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Ramp 10.0°C/min to 200°C (past expected MP).

(Optional) Cool to 25°C and re-heat to check for reversibility or decomposition.

Analysis:

Integrate the endothermic peak.

Report Extrapolated Onset Temperature (

), not the peak maximum.

Calculate Enthalpy of Fusion (

) in J/g.

Structural Logic & Thermal Behavior
The following diagram illustrates the causal link between molecular structure and the observed

thermal data.

Molecular Structure
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Caption: Causal pathway showing how symmetry influences crystal packing and final melting

point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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